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Compound of Interest

Compound Name: 17-Hydroxyneomatrine

Cat. No.: B12379541 Get Quote

17-Hydroxyneomatrine: An In-depth Technical
Guide
Disclaimer: Information regarding 17-Hydroxyneomatrine is exceedingly scarce in publicly

accessible scientific literature and chemical databases. While this guide provides the limited

available data for this specific compound, much of the detailed information, particularly

concerning biological activity and experimental protocols, is based on the broader class of

matrine alkaloids. This information is provided for contextual understanding and may not be

directly applicable to 17-Hydroxyneomatrine.

Introduction
17-Hydroxyneomatrine is a tetracyclic quinolizidine alkaloid, a class of natural products

primarily isolated from plants of the Sophora genus. While its specific biological activities and

physicochemical properties are not well-documented, its structural similarity to other matrine-

type alkaloids, such as matrine and oxymatrine, suggests potential pharmacological relevance.

This guide aims to consolidate the known information on 17-Hydroxyneomatrine and provide

a broader overview based on related compounds for researchers, scientists, and drug

development professionals.
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Detailed experimental data for the physical and chemical properties of 17-Hydroxyneomatrine
are not readily available. The following table summarizes the basic information that has been

identified. For context, some properties of the related, well-studied matrine alkaloid, matrine,

are included where available, but should not be assumed to be representative of 17-
Hydroxyneomatrine.

Property 17-Hydroxyneomatrine Matrine (for comparison)

Molecular Formula C₁₅H₂₄N₂O₂ C₁₅H₂₄N₂O

Molecular Weight 264.36 g/mol 248.36 g/mol

CAS Number 2306139-04-6 519-02-8

Appearance Solid[1] White crystalline powder

Melting Point Data not available 76 °C

Boiling Point Data not available 223 °C (1.33 kPa)

Solubility Data not available

Soluble in water, ethanol,

chloroform; Sparingly soluble

in ether, petroleum ether

Spectral Data Data not available

Specific NMR, IR, and MS data

are available in various

databases.

Biological Activity and Potential Signaling Pathways
of Matrine Alkaloids
Specific biological activities and mechanisms of action for 17-Hydroxyneomatrine have not

been reported. However, the broader class of matrine alkaloids exhibits a wide range of

pharmacological effects, including anti-inflammatory, anti-tumor, and anti-viral activities.[2][3]

These effects are often attributed to the modulation of various signaling pathways.

Research on matrine and related compounds suggests involvement in pathways such as:
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PI3K/AKT/mTOR Pathway: Matrine has been shown to inhibit this pathway, which is crucial

for cell proliferation and survival, in various cancer cell lines.[2]

NF-κB Signaling Pathway: Inhibition of the NF-κB pathway by matrine alkaloids contributes

to their anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.[4]

TGF-β/Smad Pathway: Matrine can modulate this pathway, which is involved in fibrosis,

suggesting potential anti-fibrotic applications.[2]

JAK/STAT Signaling Pathway: This pathway, involved in immune responses and cell growth,

is another target of matrine alkaloids.[2]

Apoptosis Pathways: Matrine alkaloids have been observed to induce apoptosis in cancer

cells through the regulation of Bcl-2 family proteins and caspases.[5]

Based on the known activities of related compounds, a generalized potential signaling pathway

for matrine alkaloids is depicted below.
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Generalized signaling pathways of matrine alkaloids.

Experimental Protocols
Due to the absence of published research specifically on 17-Hydroxyneomatrine, detailed

experimental protocols for its isolation, purification, and analysis are not available. However,
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general methodologies used for other matrine alkaloids can be adapted.

General Isolation and Purification Workflow for Matrine
Alkaloids
The following workflow outlines a typical procedure for extracting and purifying matrine-type

alkaloids from plant material.

General workflow for matrine alkaloid extraction.

Analytical Methods
Standard analytical techniques for the characterization of natural products would be applicable

to 17-Hydroxyneomatrine:

High-Performance Liquid Chromatography (HPLC): For separation and quantification. A C18

column with a mobile phase consisting of a mixture of acetonitrile and water (with additives

like formic acid or trifluoroacetic acid) is a common starting point.

Mass Spectrometry (MS): For molecular weight determination and structural elucidation

(e.g., LC-MS/MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

detailed structural determination.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Conclusion and Future Directions
17-Hydroxyneomatrine remains a largely uncharacterized natural product. The information

available is limited to its basic chemical identity. Based on its structural relationship to other

matrine alkaloids, it holds potential for interesting biological activities. Future research should

focus on the isolation and purification of sufficient quantities of 17-Hydroxyneomatrine to

enable comprehensive spectroscopic analysis and biological screening. Elucidating its

physicochemical properties, pharmacological activities, and mechanisms of action will be

crucial to understanding its potential as a therapeutic agent. Researchers in the field of natural

product chemistry and drug discovery are encouraged to investigate this and other minor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12379541?utm_src=pdf-body
https://www.benchchem.com/product/b12379541?utm_src=pdf-body
https://www.benchchem.com/product/b12379541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alkaloids from Sophora species, as they may represent untapped sources of novel bioactive

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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